![molecular formula C11H11BrN2 B2657250 1-(5-Bromo-pyridin-2-yl)-cyclopentanecarbonitrile CAS No. 1352754-20-1](/img/structure/B2657250.png)
1-(5-Bromo-pyridin-2-yl)-cyclopentanecarbonitrile
Overview
Description
The compound “1-(5-Bromo-pyridin-2-yl)-cyclopentanecarbonitrile” is a brominated pyridine derivative. Pyridine is a basic heterocyclic organic compound with the chemical formula C5H5N. It is structurally related to benzene, with one methine group (=CH−) replaced by a nitrogen atom .
Synthesis Analysis
While specific synthesis methods for “this compound” were not found, bromopyridine derivatives have been synthesized using palladium-catalyzed Suzuki cross-coupling reactions .Scientific Research Applications
Synthesis and Characterization of Complexes
The synthesis and physical chemical characterization of heteroleptic mononuclear cyclometalated bis(phenylpyridine)iridium(III) complexes with tetrazolate chelate ligands, including derivatives related to the "1-(5-Bromo-pyridin-2-yl)-cyclopentanecarbonitrile" structure, have been reported. These complexes exhibit a range of redox and emission properties, influenced by the nature of the ancillary tetrazolate ligand. The bromo-containing species, despite displaying poor photophysical performances, is identified as a synthetically attractive building block for constructing polymetallic architectures. This research opens up potential applications in developing materials for organic light-emitting devices and biological labeling (Stagni et al., 2008).
Regioselective Cyclometallation
Studies on cyclometallation of pyridine derivatives have shown that different metals can result in varied regioselectivities. For instance, while cyclopalladation of 2-(1-naphthyl)-pyridine leads to a five-membered metallacycle, cycloauration results in a six-membered ring analogue. This research demonstrates the potential of using "this compound" in selective synthetic strategies for creating novel organometallic complexes, which could have implications for catalysis and material science (Kondrashov et al., 2015).
Antibacterial Activity of Derivatives
The antibacterial activity of novel 4-pyrrolidin-3-cyanopyridine derivatives, potentially including structures related to "this compound", has been evaluated against various aerobic and anaerobic bacteria. The findings indicate that certain derivatives exhibit significant antibacterial properties, suggesting their potential application in developing new antimicrobial agents (Bogdanowicz et al., 2013).
Antiviral and Antiproliferative Agents
Research into pyrazole derivatives, including those related to the "this compound" structure, has shown potential antiproliferative effects against cancer cell lines. These compounds have demonstrated the ability to induce cell death by activating apoptosis in cancer cells, highlighting their potential as small molecule inhibitors for the treatment of leukemia and breast cancer (Ananda et al., 2017).
Properties
IUPAC Name |
1-(5-bromopyridin-2-yl)cyclopentane-1-carbonitrile | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11BrN2/c12-9-3-4-10(14-7-9)11(8-13)5-1-2-6-11/h3-4,7H,1-2,5-6H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JNXAGGHHMFBJMO-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)(C#N)C2=NC=C(C=C2)Br | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11BrN2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
251.12 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.